1-(piperidin-4-yl)-1,3-dihydro-2H-imidazol-2-one hydrochloride

• CAS No.: 956406-96-5
• Molecular Formula: C8H14ClN3O
• Molecular Weight: 203.67 g/mol
• IUPAC Name: 3-piperidin-4-yl-1H-imidazol-2-one;hydrochloride
• InChI: InChI=1S/C8H13N3O.ClH/c12-8-10-5-6-11(8)7-1-3-9-4-2-7;/h5-7,9H,1-4H2,(H,10,12);1H
• InChI Key: MWBCICNNADRJTA-UHFFFAOYSA-N
• SMILES: C1CNCCC1N2C=CNC2=O.Cl

Description

1-(piperidin-4-yl)-1,3-dihydro-2H-imidazol-2-one hydrochloride is a useful research compound. Its molecular formula is C8H14ClN3O and its molecular weight is 203.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

tert-Butyl 4-(3-(2,2-dimethoxyethyl)ureido)piperidine-1-carboxylate (1.62 g, 4.89 mmol) was suspended in water (15 ml). Concentrated hydrochloric acid (15 ml, 183 mmol) was added to the mixture. Reaction was held at room temperature for 20 minutes. Mixture was concentrated by roto-vap. Residue was treated with ethanol and the mixture was then concentrated by roto-vap. Residue was treated with ethyl acetate and then concentrated to dryness. Resulting yellow oil was triturated in 80% acetone-diethyl ether. After 10 minutes a consistent solid was formed. Solids were filtered off and washed with acetone. Solids were dried in vacuo. Title compound was obtained as off-white solid in 99% yield. MS (M+H)+=168.1.